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Compound of Interest

Compound Name: YMU1

Cat. No.: B15612390 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of YMU1, a thymidylate kinase inhibitor. Following these

procedural steps will ensure the safe handling and disposal of this compound, minimizing risks

to personnel and the environment.

Key Safety and Handling Information
YMU1 is a combustible solid. While it is not classified as a hazardous substance according to

the Globally Harmonized System (GHS), it is crucial to handle it with care to avoid dust

formation and potential ignition. Different suppliers have assigned it a Water Hazard Class

(WGK) of 1 (slightly hazardous to water) or 3 (severely hazardous to water).[1] To ensure the

highest level of environmental protection, it is prudent to treat YMU1 as severely hazardous to

water.
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Property Value Source

CAS Number 902589-96-2 [1]

Form Solid [1]

Solubility 3.3 mg/mL in DMSO [1]

Storage Class 11 - Combustible Solids [1]

Water Hazard Class (WGK) 1 or 3 [1]

Step-by-Step Disposal Procedures
This section outlines the detailed protocols for the disposal of YMU1 in various forms. These

procedures are designed to be clear, concise, and easy to follow, ensuring operational safety

and compliance.

Disposal of Unused or Expired Solid YMU1
Do not dispose of solid YMU1 in regular laboratory trash.

Carefully transfer the solid YMU1 into a designated hazardous waste container for

combustible solids.

Ensure the container is clearly labeled with "Hazardous Waste," the chemical name "YMU1,"

and the CAS number "902589-96-2."

Store the sealed container in a cool, dry, and well-ventilated area away from sources of

ignition.

Arrange for pickup and disposal through your institution's certified hazardous waste

management service.

Disposal of YMU1 Solutions
Under no circumstances should YMU1 solutions be poured down the drain.[2]

Collect all aqueous and solvent-based solutions containing YMU1 in a designated hazardous

waste container for chemical liquid waste.
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The container should be compatible with the solvent used (e.g., a specific container for

halogenated or non-halogenated solvent waste).

Label the container clearly with "Hazardous Waste," the contents (e.g., "YMU1 in DMSO"),

and the approximate concentration.

Seal the container tightly and store it in secondary containment in a designated waste

accumulation area.

Contact your institution's environmental health and safety (EHS) office for proper disposal.

Disposal of Contaminated Labware and Personal
Protective Equipment (PPE)

Solid Waste: All disposable items contaminated with YMU1, such as pipette tips, gloves, and

wipes, should be collected in a designated hazardous waste bag or container for solid

chemical waste.

Glassware:

Rinse contaminated glassware with a suitable solvent (e.g., the solvent used to prepare

the YMU1 solution) to remove residues.

Collect the solvent rinse as hazardous liquid waste.

Wash the glassware with an appropriate laboratory detergent and water.

Perform a final rinse with deionized water.

Allow the glassware to air dry completely before reuse or storage.

Seal and label all contaminated solid waste containers and arrange for their disposal through

your institution's hazardous waste program.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of YMU1 waste, from

the point of generation to final disposal.
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Caption: Workflow for the safe disposal of YMU1 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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